Cas no 69955-47-1 (Lysine,2-(difluoromethyl)-, monohydrochloride (9CI))
69955-47-1 structure
Product Name:Lysine,2-(difluoromethyl)-, monohydrochloride (9CI)
CAS No:69955-47-1
MF:C7H15ClF2N2O2
MW:232.656008005142
CID:514323
PubChem ID:3080918
Update Time:2025-04-19
Lysine,2-(difluoromethyl)-, monohydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Lysine,2-(difluoromethyl)-, monohydrochloride (9CI)
- (2S)-2,6-diamino-2-(difluoromethyl)hexanoic acid,hydrochloride
- 2-(difluoromethyl)lysine
- Lysine, 2-(difluoromethyl)-, monohydrochloride
- 2-(Difluoromethyl)lysine--hydrogen chloride (1/1)
- 69955-47-1
- DTXSID60990216
- CCGAAHKVQKSSFQ-OGFXRTJISA-N
- SCHEMBL11001948
- (2S)-2,6-diamino-2-(difluoromethyl)hexanoic acid;hydrochloride
- alpha-Difluoromethyllysine
-
- Inchi: 1S/C7H14F2N2O2.ClH/c8-5(9)7(11,6(12)13)3-1-2-4-10;/h5H,1-4,10-11H2,(H,12,13);1H/t7-;/m1./s1
- InChI Key: CCGAAHKVQKSSFQ-OGFXRTJISA-N
- SMILES: Cl.FC([C@@](C(=O)O)(CCCCN)N)F
Computed Properties
- Exact Mass: 232.07915
- Monoisotopic Mass: 196.102
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 89.3Ų
Experimental Properties
- Boiling Point: 354.5°C at 760 mmHg
- Flash Point: 168.2°C
- PSA: 89.34
Lysine,2-(difluoromethyl)-, monohydrochloride (9CI) Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
69955-47-1 (Lysine,2-(difluoromethyl)-, monohydrochloride (9CI)) Related Products
- 67037-37-0(Eflornithine)
- 66640-93-5(L-Ornithine, 2-(difluoromethyl)-)
- 127127-26-8(Dl-2-(trifluoromethyl)norleucine)
- 70052-12-9(Eflornithine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk